Cas no 2679812-81-6 ((3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2679812-81-6
• MF: C₁₂H₉F₆NO₃
• MW: 329.195184469223
• CID: 5619529
• PubChem ID: 165928479
• Update Time: 2025-05-19

(3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,2,2-trifluoroacetamido)-3-[2-(trifluoromethyl)phenyl]propanoic acid
• 2679812-81-6
• EN300-28295267
• (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid

• Inchi： 1S/C12H9F6NO3/c13-11(14,15)7-4-2-1-3-6(7)8(5-9(20)21)19-10(22)12(16,17)18/h1-4,8H,5H2,(H,19,22)(H,20,21)/t8-/m1/s1
• InChI Key： YDGFWAHEHXROMD-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](CC(=O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 329.04866212g/mol
• Monoisotopic Mass: 329.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid

Introduction to (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic Acid (CAS No. 2679812-81-6)

The compound (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid, identified by its CAS number 2679812-81-6, is a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of considerable interest in both academic research and industrial development.

At the core of understanding this compound lies its molecular structure, which features a chiral center at the third carbon atom, indicated by the (3R) configuration. This chirality is crucial as it can profoundly influence the biological activity and pharmacokinetic properties of the molecule. The presence of a 2,2,2-trifluoroacetamido group and a trifluoromethyl substituent on the phenyl ring adds further complexity and functionality to the molecule. These groups are known for their ability to modulate metabolic stability, lipophilicity, and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The introduction of fluorine atoms into molecular structures can lead to enhanced binding affinity, improved metabolic resistance, and altered pharmacokinetic profiles. The trifluoromethyl group, in particular, is widely recognized for its ability to increase the binding affinity of drug candidates to their biological targets. This property has made fluorinated compounds increasingly popular in drug discovery and development.

The (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid molecule represents a promising candidate for further investigation in several therapeutic areas. Its structural features suggest potential applications in the treatment of inflammatory diseases, infectious diseases, and even cancer. The trifluoroacetamido group can serve as a bioisostere for other functional groups, allowing for the exploration of novel chemical space while maintaining similar biological activity.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. For instance, fluorinated analogs of existing drugs have shown improved efficacy and reduced side effects in clinical trials. The compound 2679812-81-6 is no exception and has been the subject of several preclinical studies aimed at evaluating its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations is often necessary to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of modern pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

In addition to its synthetic challenges, the biological evaluation of (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid requires rigorous testing across various models to assess its efficacy and safety profile. In vitro studies using cell lines and enzyme assays can provide initial insights into its biological activity. Subsequent in vivo studies in animal models will further elucidate its pharmacological effects and potential therapeutic benefits.

The impact of fluorine substitution on the pharmacokinetic properties of this compound is another area of active investigation. Fluorinated molecules often exhibit increased metabolic stability due to the electron-withdrawing nature of fluorine atoms. This stability can lead to longer half-lives for the drug in circulation, potentially reducing dosing frequency and improving patient compliance. Furthermore, fluorine atoms can influence drug distribution within the body by modulating lipophilicity and solubility.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations can provide valuable insights into the interactions between this molecule and its biological targets. These computational approaches are particularly useful for predicting binding affinities and identifying key interaction residues on proteins.

The development of novel drug candidates often involves iterative processes that combine experimental data with computational predictions. By leveraging both wet-lab experiments and computational tools, researchers can accelerate the discovery pipeline and identify promising candidates for further development. The compound 2679812-81-6 exemplifies this integrated approach to drug discovery.

In conclusion, (3R)-3-(2,2,2-trifluoroacetamido)-3-2-(trifluoromethyl)phenylpropanoic acid represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for fluorinated compounds like this one, it is likely that we will see more innovative treatments emerge that benefit patients worldwide.